Cas no 753498-25-8 (Indacaterol maleate)

• Product Name: Indacaterol maleate
• CAS No: 753498-25-8
• MF: C₂₈H₃₂N₂O₇
• MW: 508.562888145447
• MDL: MFCD20526769
• CID: 842227
• PubChem ID: 9827599
• Update Time: 2025-06-29

Indacaterol maleate Chemical and Physical Properties

Names and Identifiers

• Indacaterol Maleate
• Indacaterol Maleic Acid Salt
• (Z)-but-2-enedioic acid,5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one
• Indacaterol
• QAB149
• Arcapta
• Onbrez
• QAB 149
• (R)-5-(2-(5,6-diethyl-2,3-dihydro-1H-inden-2-ylamino)-1-hydroxyethyl)-8-hydroxyquinolin-2(1H)-one
• 8OR09251MQ
• 5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one
• Indacaterol (USAN/INN)
• Indacaterol [USAN:INN:BAN]
• 5-{(1R)-2-((5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl}-8-hydroxyquinolin-2(1H
• QAB-149 maleate
• AC-30121
• INDACATEROL MALEATE [EMA EPAR]
• QAB149-AFA
• Indacaterol maleate [USAN]
• INDACATEROL MALEATE [JAN]
• QAB 149AFA
• Arcapta neohaler (TN)
• HMS3885O07
• (R)-5-(2-((5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl)-8-hydroxyquinolin-2(1H)-one maleate
• 5-((1R)-2-((5,6-DIETHYL-2,3-DIHYDRO-1H-INDEN-2-YL)AMINO)-1-HYDROXYETHYL)-8- HYDROXYQUINOLIN-2(1H)-ONE HYDROGEN (2Z)-2-BUTENEDIOATE (SALT)
• QABI49
• Arcapta Neohaler
• CHEMBL1789842
• UNII-2JEC1ITX7R
• INDACATEROL MALEATE (MART.)
• 5-{(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl}-8-hydroxyquinolin-2(1H)-one (2Z)-but-2-enedioate
• CCG-269764
• S3083
• 5-((1R)-2-((5,6-DIETHYL-2,3-DIHYDRO-1H-INDEN-2-YL)AMINO)-1-HYDROXYETHYL)-8-HYDROXYQUINOLIN-2(1H)-ONE HYDROGEN (2Z)-2-BUTENEDIOATE (SALT)
• QAB-149-AFA
• INDACATEROL MALEATE COMPONENT OF UTIBRON
• Indacaterol (maleate)
• AS-10152
• 753498-25-8 (malate)
• 5,6-diethyl-N-((2R)-2-hydroxy-2-(8-hydroxy-2-oxo-1,2-dihydroquinolin-5-yl)ethyl)indan-2-aminium (2Z)-3-carboxyacrylate
• INDACATEROL MALEATE [ORANGE BOOK]
• Hirobriz Breezhaler
• (R)-5-[2-[(5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxyquinolin-2(1H)-one Maleate
• Indacaterol (as maleate)
• Onbrez Inhalation Capsules
• INDACATEROL MALEATE [MART.]
• Onbrez Breezhaler
• 5-((1R)-2-((5,6-Diethyl-2,3-dihydro-1H-inden-2-yl)amino)-hydroxyethyl)-8-hydroxyquinolin-2(1H)-one monomaleate
• Q27137018
• HY-14299A
• 5-[(R)-2-(5,6-diethyl-indan-2-ylamino)-1-hydroxy-ethyl]-8-hydroxy-1H-quinolin-2-one maleate
• INDACATEROL MALEATE [WHO-DD]
• AKOS024464878
• CHEBI:68573
• (6-((5-fluoro-2-((3,4,5-trimethoxyphenyl)amino)pyrimidin-4-yl)amino)-2,2-dimethyl-3-oxo-2,3-dihydro-4H- pyrido(3,2-b)-1,4-oxazin-4-yl)methyl dihydrogen phosphate
• 2(1H)-QUINOLINONE, 5-((1R)-2-((5,6-DIETHYL-2,3-DIHYDRO-1H-INDEN-2-YL)AMINO)-1-HYDROXYETHYL )-8-HYDROXY-, (2Z)-2-BUTENEDIOATE (1:1)
• D09319
• ULTIBRO COMPONENT INDACATEROL MALEATE
• Indacaterol maleate (JAN/USAN)
• 5-((1R)-2-((5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl)-8-hydroxyquinolin-2(1H)-one (2Z)-but-2-enedioate
• MFCD20526769
• 2JEC1ITX7R
• 2(1H)-Quinolinone, 5-((1R)-2-((5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino)-1-hydroxyethyl)-8-hydroxy-, (2Z)-2-butenedioate (1:1)
• QVA149 COMPONENT INDACATEROL MALEATE
• INDACATEROL MALEATE [MI]
• I0927
• 753498-25-8
• QVA-149 COMPONENT INDACATEROL MALEATE
• IREJFXIHXRZFER-PCBAQXHCSA-N
• Indacterol maleate
• 5,6-diethyl-N-[(2R)-2-hydroxy-2-(8-hydroxy-2-oxo-1,2-dihydroquinolin-5-yl)ethyl]indan-2-aminium (2Z)-3-carboxyacrylate
• SCHEMBL523627
• Oslif Breezhaler
• (Z)-but-2-enedioic acid;5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-1H-quinolin-2-one
• 2(1H)-Quinolinone, 5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-, (2Z)-2-butenedioate (1:1); 2(1H)-Quinolinone, 5-[(1R)-2-[(5,6-diethyl-2,3-dihydro-1H-inden-2-yl)amino]-1-hydroxyethyl]-8-hydroxy-, (2Z)-2-butenedioate (1:1) (salt) (9CI); Arcapta; Indacaterol maleate; Onbrez; QAB 149AFA
• DA-54301
• Indacaterol maleate

• MDL： MFCD20526769
• Inchi： 1S/C24H28N2O3.C4H4O4/c1-3-14-9-16-11-18(12-17(16)10-15(14)4-2)25-13-22(28)19-5-7-21(27)24-20(19)6-8-23(29)26-24;5-3(6)1-2-4(7)8/h5-10,18,22,25,27-28H,3-4,11-13H2,1-2H3,(H,26,29);1-2H,(H,5,6)(H,7,8)/b;2-1-/t22-;/m0./s1
• InChI Key： IREJFXIHXRZFER-PCBAQXHCSA-N
• SMILES： O[C@H](C1=CC=C(C2=C1C=CC(N2)=O)O)CNC1CC2C=C(CC)C(CC)=CC=2C1.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 508.22106
• Monoisotopic Mass: 508.221
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 81.6

Experimental Properties

• Color/Form: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 生物体外In Vitro:DMSO溶解度100 mg/mL(196.63 mM;Need ultrasonic)
• PSA: 156.19
• Vapor Pressure: No data available

Indacaterol maleate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroxyquinolones
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons